Cas no 142994-48-7 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-dimethylpropanamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-dimethylpropanamide
• CAS No: 142994-48-7
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 3066822
• PubChem ID: 741866
• Update Time: 2025-04-21

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-2,2-dimethyl-propionam ide
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-dimethylpropanamide
• Oprea1_871554
• F0016-0387
• SCHEMBL3277999
• AKOS000505202
• 142994-48-7
• SR-01000474906
• SR-01000474906-1
• EU-0076234
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)pivalamide
• CCG-109918
• Oprea1_833187

• Inchi： 1S/C14H18N2OS/c1-14(2,3)13(17)16-12-10(8-15)9-6-4-5-7-11(9)18-12/h4-7H2,1-3H3,(H,16,17)
• InChI Key： UKENMJDIHMOPFY-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 262.11398438Da
• Monoisotopic Mass: 262.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.1Ų